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Compound of Interest

Compound Name: Isopropyl 4-oxopentanoate

Cat. No.: B1584858 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction:

Isopropyl levulinate, a bio-based compound derived from the catalytic conversion of biomass, is

emerging as a versatile platform chemical with significant potential in green chemistry. Its

biodegradability, low toxicity, and desirable physicochemical properties make it a promising

sustainable alternative to conventional petroleum-derived products. This technical guide

explores the synthesis, properties, and key applications of isopropyl levulinate, providing

researchers and industry professionals with in-depth information to foster its adoption in the

development of environmentally benign processes and products.

Physicochemical Properties of Isopropyl Levulinate
A thorough understanding of the physicochemical properties of isopropyl levulinate is crucial for

its effective application. The following table summarizes key quantitative data for this

compound.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1584858?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Unit Reference

Molecular Formula C8H14O3 - [1][2]

Molecular Weight 158.19 g/mol [1][2]

Specific Gravity
0.98100 to 0.98700 @

25.00 °C
- [3][4]

Refractive Index
1.41800 to 1.42400 @

20.00 °C
- [3][4]

Boiling Point 209.00 °C @ 760.00 mm Hg [3]

Flash Point 84.44 °C [3][4]

Vapor Pressure 0.204
mmHg @ 25.00 °C

(est.)
[3]

logP (o/w) 0.792 (est.) [3]

Solubility

Soluble in alcohol;

very slightly soluble in

water.

- [3]

Synthesis of Isopropyl Levulinate
The primary route for synthesizing isopropyl levulinate is the esterification of levulinic acid with

isopropanol. This reaction is typically catalyzed by an acid.

Logical Relationship: From Biomass to Isopropyl
Levulinate
The following diagram illustrates the general pathway for the production of isopropyl levulinate

from a biomass feedstock.

Biomass Levulinic_Acid
Acid-catalyzed hydrolysis

Isopropyl_Levulinate
Esterification with Isopropanol

Click to download full resolution via product page
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Caption: Production pathway from biomass to isopropyl levulinate.

Experimental Protocol: Catalytic Esterification of
Levulinic Acid with Isopropanol
This section provides a detailed methodology for the synthesis of isopropyl levulinate using a

solid acid catalyst.

Materials:

Levulinic acid (LA)

Isopropanol (IPA)

Solid acid catalyst (e.g., sulfonated carbon-based catalyst)[1]

Toluene (optional, as an azeotropic solvent)[1]

Anhydrous sodium sulfate

Rotary evaporator

Magnetic stirrer with hotplate

Reflux condenser

Separatory funnel

Standard laboratory glassware

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, add levulinic acid and isopropanol. A typical molar ratio of alcohol to levulinic acid

is 6:1.[5]

Catalyst Addition: Introduce the solid acid catalyst to the reaction mixture. The catalyst

loading is typically around 0.3 g for a specific molar ratio of reactants.[5]
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Reaction Conditions: Heat the mixture to the reflux temperature of isopropanol

(approximately 82 °C) and maintain vigorous stirring. The reaction time can vary from several

hours (e.g., 5 hours) to achieve high conversion.[1][5]

Monitoring the Reaction: The progress of the reaction can be monitored by techniques such

as thin-layer chromatography (TLC) or gas chromatography (GC) to determine the

conversion of levulinic acid.

Catalyst Removal: After the reaction is complete, cool the mixture to room temperature and

separate the solid catalyst by filtration.

Product Isolation: Transfer the liquid mixture to a separatory funnel. If toluene was used, it

can be removed along with excess isopropanol and water using a rotary evaporator.

Purification: Wash the organic layer with a saturated sodium bicarbonate solution to

neutralize any remaining acid, followed by a wash with brine. Dry the organic layer over

anhydrous sodium sulfate.

Final Purification: Purify the crude isopropyl levulinate by fractional distillation or column

chromatography to obtain the final product.

Experimental Workflow: Synthesis and Purification
The following diagram outlines the general workflow for the synthesis and purification of

isopropyl levulinate.
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Caption: Experimental workflow for isopropyl levulinate synthesis.

Potential Applications in Green Chemistry
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Isopropyl levulinate's favorable properties position it as a valuable green chemical in several

applications.

Biofuel and Fuel Additive
Alkyl levulinates, including isopropyl levulinate, are promising as additives for transportation

fuels like diesel.[3] Their oxygen content can lead to cleaner combustion and reduced soot

formation. While specific data for isopropyl levulinate is still emerging, studies on similar

levulinate esters provide valuable insights.

Performance Data of Alkyl Levulinates in Diesel Blends:

Parameter
Effect of Alkyl Levulinate
Addition

Reference

Cetane Number

Generally lower than

conventional diesel. Methyl

and ethyl levulinate have

reported cetane numbers of

7.8 and <5 respectively.

[6][7]

Cloud Point
May increase, affecting cold

flow properties.
[8]

Pour Point
May be reduced, improving

cold flow properties.
[8]

Emissions
Can lead to a reduction in

particulate matter (soot).
[3]

Further research is needed to fully quantify the impact of isopropyl levulinate on diesel fuel

properties and engine performance.

Green Solvent
The concept of "green solvents" aims to reduce the environmental impact associated with

traditional organic solvents.[9][10] Isopropyl levulinate, with its bio-based origin and low toxicity,

is a candidate for a green solvent in various applications, including organic synthesis and
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extractions. Its ester functionality provides a unique solvency profile that can be advantageous

in specific chemical transformations.

Chemical Intermediate
Isopropyl levulinate can serve as a versatile building block for the synthesis of other valuable

chemicals. For instance, it can be converted to γ-valerolactone (GVL), another important

platform chemical, through catalytic processes.[11] GVL itself has numerous applications,

including as a green solvent and a precursor to polymers and fuels.[12]

Flavor and Fragrance Industry
Levulinate esters are known for their fruity and sweet aromas, making them valuable in the

flavor and fragrance industry.[3] While specific applications of isopropyl levulinate in this sector

are not extensively documented in the provided search results, its structural similarity to other

commercially used levulinate esters suggests potential in this area.

Conclusion
Isopropyl levulinate stands out as a promising, bio-derived chemical with a wide range of

potential applications in green chemistry. Its synthesis from renewable resources, coupled with

its favorable properties, makes it an attractive alternative to petroleum-based counterparts.

Further research and development, particularly in quantifying its performance as a fuel additive

and exploring its full potential as a green solvent, will be crucial in realizing its commercial

viability and contribution to a more sustainable chemical industry. This guide provides a

foundational understanding for researchers and professionals to explore and innovate with this

versatile green chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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